(4-fluorophenyl)[3-(furan-2-yl)-5-(methylsulfanyl)-1H-1,2,4-triazol-1-yl]methanone

• IUPAC Name: (4-fluorophenyl)-[3-(furan-2-yl)-5-methylsulfanyl-1,2,4-triazol-1-yl]methanone
• InChI: InChI=1S/C14H10FN3O2S/c1-21-14-16-12(11-3-2-8-20-11)17-18(14)13(19)9-4-6-10(15)7-5-9/h2-8H,1H3
• InChI Key: RZLTWIARONWWOH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=NN1C(=O)C2=CC=C(C=C2)F)C3=CC=CO3
• Molecular Formula: C14H10FN3O2S
• Molecular Weight: 303.31 g/mol

Description

(4-fluorophenyl)[3-(furan-2-yl)-5-(methylsulfanyl)-1H-1,2,4-triazol-1-yl]methanone is a complex organic compound that features a combination of fluorophenyl, furan, and triazole groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-fluorophenyl)[3-(furan-2-yl)-5-(methylsulfanyl)-1H-1,2,4-triazol-1-yl]methanone typically involves multi-step organic reactionsThe reaction conditions often require the use of catalysts, specific solvents, and controlled temperatures to ensure high yields and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous-flow processes to enhance efficiency and scalability. These methods can include the use of immobilized enzymes or catalysts to facilitate the reactions under milder conditions, reducing the environmental impact and production costs .

Chemical Reactions Analysis

Types of Reactions

(4-fluorophenyl)[3-(furan-2-yl)-5-(methylsulfanyl)-1H-1,2,4-triazol-1-yl]methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially changing its reactivity and properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions typically involve specific solvents, temperatures, and catalysts to achieve the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups such as alkyl or aryl groups .

Scientific Research Applications

(4-fluorophenyl)[3-(furan-2-yl)-5-(methylsulfanyl)-1H-1,2,4-triazol-1-yl]methanone has several scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (4-fluorophenyl)[3-(furan-2-yl)-5-(methylsulfanyl)-1H-1,2,4-triazol-1-yl]methanone involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

(4-fluorophenyl)(furan-2-yl)methanol: This compound shares the fluorophenyl and furan groups but lacks the triazole ring, resulting in different chemical properties and applications.

Indole derivatives: These compounds contain a different heterocyclic system but may exhibit similar biological activities due to their aromatic nature and ability to interact with biological targets.